
An In-depth Technical Guide to 4-Pentenenitrile:
Safety, Handling, and Disposal

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Pentenenitrile

Cat. No.: B1194741 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols, handling procedures, and disposal

methods for 4-pentenenitrile. The information is compiled and presented to ensure the safe

and responsible use of this chemical in a laboratory setting.

Chemical and Physical Properties
4-Pentenenitrile, also known as allylacetonitrile, is a colorless to slightly yellow liquid.[1][2] It is

essential to be aware of its physical and chemical properties for safe handling and storage.
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Property Value Source

Molecular Formula C5H7N [1][3]

Molecular Weight 81.12 g/mol [1][3]

CAS Number 592-51-8 [1]

Boiling Point 140 °C [1]

Density 0.814 g/mL at 25 °C [4]

Vapor Pressure 6.36 mmHg [1]

Refractive Index 1.4213 at 14 °C [1][5]

Solubility
Insoluble in water; miscible

with alcohol and ether.
[1][5]

Flash Point 60 °C [6]

Hazard Identification and Safety Precautions
4-Pentenenitrile is classified as a hazardous substance. Understanding its hazards is critical

for safe handling.

GHS Classification:[1][5]

Acute Toxicity, Oral (Category 4)

Acute Toxicity, Dermal (Category 4)

Acute Toxicity, Inhalation (Category 4)

Signal Word: Warning[1][5]

Hazard Statements:[1][5]

H302: Harmful if swallowed.

H312: Harmful in contact with skin.
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H332: Harmful if inhaled.

Precautionary Statements:[1][5]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P312: Call a POISON CENTER or doctor/physician if you feel unwell.

P330: Rinse mouth.

P362+P364: Take off contaminated clothing and wash it before reuse.

P501: Dispose of contents/container to an approved waste disposal plant.

Toxicity Data:

LC50 (rat, inhalation): 2,550 ppm/4h[2]

Upon absorption, it may release cyanide, and animal studies indicate it can cause liver injury.

[2]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling 4-pentenenitrile to minimize exposure.
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PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.[7]

Hand Protection
Chemical-resistant gloves (e.g., nitrile rubber,

neoprene).[7]

Skin and Body Protection

Laboratory coat, long-sleeved clothing, and

closed-toe shoes. For larger quantities or in

case of potential splashing, chemical-resistant

aprons or coveralls are recommended.

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood.[8][9] If engineering

controls are insufficient, a NIOSH-approved

respirator with an appropriate cartridge for

organic vapors should be used.

Handling and Storage Protocols
Experimental Protocol for Safe Handling:

Risk Assessment: Before any new procedure, conduct a thorough risk assessment.[9]

Ventilation: Always handle 4-pentenenitrile in a properly functioning chemical fume hood to

avoid inhalation of vapors.[8]

Personal Protective Equipment: Ensure all required PPE is worn correctly before handling

the chemical.[7]

Dispensing: When transferring or dispensing the chemical, use appropriate tools (e.g., glass

pipettes with a bulb, syringes) to avoid spills and direct contact.

Avoid Contamination: Do not eat, drink, or smoke in areas where 4-pentenenitrile is

handled.[5] Wash hands thoroughly after handling, even if gloves were worn.[5]

Emergency Preparedness: Ensure an eyewash station and safety shower are readily

accessible.[10] Have a spill kit available that is appropriate for flammable liquids and organic

nitriles.
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Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[10]

Keep away from heat, sparks, open flames, and other ignition sources as it is a flammable

liquid.[5][10]

Store separately from strong oxidizing agents, with which it is incompatible.[4][5]

Spill and Emergency Procedures
Immediate and appropriate response to a spill is crucial to prevent harm to personnel and the

environment.

Experimental Protocol for Spill Cleanup:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if the spill

is large or in a poorly ventilated space.

Assess the Spill: Determine the extent of the spill and if it can be safely managed by

laboratory personnel.[11] For major spills, contact the institution's emergency response

team.[11]

Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep it running.

Don PPE: Wear appropriate PPE, including respiratory protection if necessary, before

attempting to clean the spill.[12]

Contain the Spill: For liquid spills, create a dike around the spill using an inert, non-

combustible absorbent material such as sand, earth, diatomaceous earth, or vermiculite.[11]

[13]

Absorb the Spill: Carefully apply the absorbent material, starting from the outside and

working inwards to prevent spreading.[12]

Collect Waste: Once the liquid is absorbed, carefully scoop the material into a sealable,

labeled container for hazardous waste.[12] Do not use sparking tools.[10]
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Decontaminate: Clean the spill area with a suitable solvent (e.g., soap and water), and

collect the cleaning materials as hazardous waste.[11]

Dispose of Waste: Dispose of the sealed container and any contaminated PPE as hazardous

chemical waste according to institutional and local regulations.[13]

Disposal Protocols
Proper disposal of 4-pentenenitrile and its contaminated waste is essential to prevent

environmental contamination and comply with regulations.

Experimental Protocol for Chemical Disposal:

Waste Collection: Collect waste 4-pentenenitrile and materials contaminated with it in a

designated, properly labeled, and sealed container.[14] The container should be compatible

with the chemical.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name "4-Pentenenitrile".[14]

Segregation: Do not mix 4-pentenenitrile waste with other incompatible waste streams.[14]

Specifically, keep it separate from strong oxidizing agents.

Storage of Waste: Store the waste container in a designated, well-ventilated, and secure

area, away from ignition sources.

Disposal Request: Arrange for the disposal of the hazardous waste through the institution's

environmental health and safety office or a licensed chemical waste disposal contractor.[13]

Follow all local, state, and federal regulations for hazardous waste disposal.
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Caption: Workflow for the safe handling of 4-pentenenitrile.
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Caption: Decision tree for 4-pentenenitrile spill emergency response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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